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Compound of Interest

Compound Name: 1-Dodecanol-d25

Cat. No.: B108426

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 1-Dodecanol-d25, a
deuterated form of lauryl alcohol. It is intended to assist researchers, scientists, and drug
development professionals in sourcing this stable isotope-labeled compound and utilizing it
effectively in experimental settings. This guide details the technical specifications from various
commercial suppliers, outlines its primary applications, and provides exemplary experimental
protocols.

Introduction to 1-Dodecanol-d25

1-Dodecanol-d25 is a saturated fatty alcohol in which 25 of the 26 hydrogen atoms have been
replaced with their stable isotope, deuterium. This isotopic labeling makes it a valuable tool in a
range of scientific applications, particularly in mass spectrometry-based analytical methods and
metabolic studies. Its chemical and physical properties are nearly identical to its non-
deuterated counterpart, 1-dodecanol, allowing it to serve as an ideal internal standard or tracer
in complex biological matrices.

Key Properties:
e Chemical Formula: CD3(CD2)110H

e Molecular Weight: Approximately 211.49 g/mol
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e CAS Number: 160776-83-0

Commercial Suppliers and Product Specifications

A variety of chemical suppliers offer 1-Dodecanol-d25, each with specific product grades and

available quantities. The following table summarizes the offerings from several prominent

suppliers to facilitate a comparative assessment for procurement.

= I Product Isotopic Purity Chemical Available
upplier
S Number (atom % D) Purity Quantities
Sigma-Aldrich 448230 >08 >99% (CP) 250 mg
- 5 mg, 10 mg, 25
MedChemExpres Not explicitly
HY-139393S 98.09% mg, 50 mg, 100
S stated
mg
Not explicitly
CDN Isotopes D-3983 =98 250 mg, 500 mg
stated
foronto Not licitl Not licitl 10 25
ot explici ot explici mg, 25 mg,
Research D525407 PICTY PHCEY g 9
) stated stated 50 mg
Chemicals (TRC)
Santa Cruz Not explicitly Not explicitly
) SC-224423 100 mg, 250 mg
Biotechnology stated stated
Cambridge
Contact for
Isotope DLM-738 98 >98%

Laboratories, Inc.

details

Cayman

Chemical

Contact for

availability

Note: Isotopic and chemical purity can vary by lot. Researchers should always refer to the lot-

specific Certificate of Analysis (CoA) for precise data.

Key Applications in Research and Development
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The primary utility of 1-Dodecanol-d25 stems from its isotopic labeling, which allows for its
differentiation from the endogenous, non-labeled analogue in various analytical techniques.

Internal Standard for Quantitative Analysis

1-Dodecanol-d25 is widely used as an internal standard for the quantification of 1-dodecanol
and other related long-chain fatty alcohols in biological and environmental samples using Gas
Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry
(LC-MS).[1] The co-elution of the deuterated standard with the analyte of interest allows for the
correction of variability in sample preparation, injection volume, and ionization efficiency,
leading to more accurate and precise quantification.[2]

Metabolic and Pharmacokinetic Studies

In drug development and metabolic research, deuterated compounds are instrumental in
tracing the metabolic fate of molecules.[3] 1-Dodecanol-d25 can be used to study the
absorption, distribution, metabolism, and excretion (ADME) of long-chain fatty alcohols.[4] By
administering the labeled compound, researchers can track its conversion to various
metabolites and elucidate the metabolic pathways involved.[5]

Experimental Protocols

The following sections provide detailed methodologies for common applications of 1-
Dodecanol-d25.

Quantification of 1-Dodecanol in a Biological Matrix
using GC-MS with 1-Dodecanol-d25 as an Internal
Standard

Objective: To accurately quantify the concentration of 1-dodecanol in a plasma sample.
Materials:
e Plasma sample

e 1-Dodecanol-d25 (internal standard)
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» Hexane (or other suitable extraction solvent)

e Anhydrous sodium sulfate

o GC-MS system with a suitable capillary column (e.g., DB-5ms)
Procedure:

e Sample Preparation:

o To 100 pL of the plasma sample, add a known amount of 1-Dodecanol-d25 solution in a
suitable solvent (e.g., 10 pL of a 10 pg/mL solution).

o Vortex the sample for 30 seconds.

o Perform a liquid-liquid extraction by adding 500 pL of hexane.
o Vortex vigorously for 2 minutes.

o Centrifuge at 10,000 x g for 10 minutes to separate the layers.

o Carefully transfer the upper organic layer to a clean vial containing a small amount of
anhydrous sodium sulfate to remove any residual water.

o Transfer the dried extract to an autosampler vial for GC-MS analysis.
e GC-MS Analysis:

o Injection Volume: 1 uL

o Inlet Temperature: 250°C

o Oven Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 10°C/min, and hold for 5
minutes.

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.

o Mass Spectrometer: Operate in electron ionization (EI) mode.
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o Data Acquisition: Use selected ion monitoring (SIM) mode to monitor characteristic ions for
both 1-dodecanol and 1-Dodecanol-d25.

o Data Analysis:

o Integrate the peak areas for the selected ions of both the analyte and the internal
standard.

o Calculate the response factor (RF) from a calibration curve prepared with known
concentrations of 1-dodecanol and a fixed concentration of 1-Dodecanol-d25.

o Determine the concentration of 1-dodecanol in the plasma sample based on the peak area
ratio of the analyte to the internal standard and the calculated response factor.

Sample Preparation for NMR Spectroscopy using 1-
Dodecanol-d25 as an Internal Standard

Objective: To prepare a sample for quantitative NMR (QNMR) analysis using 1-Dodecanol-d25
for chemical shift referencing and quantification.

Materials:

Analyte of interest

1-Dodecanol-d25 (internal standard)

Deuterated NMR solvent (e.g., Chloroform-d, CDCIs)

High-precision NMR tubes
Procedure:
o Preparation of a Stock Solution of the Internal Standard:

o Accurately weigh a precise amount of 1-Dodecanol-d25 and dissolve it in a known
volume of the deuterated NMR solvent to create a stock solution of known concentration.

e Sample Preparation:
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o Accurately weigh a precise amount of the analyte and dissolve it in a known volume of the
deuterated NMR solvent.

o To the analyte solution, add a precise volume of the 1-Dodecanol-d25 stock solution.
o Vortex the mixture to ensure homogeneity.

o Transfer the final solution to a clean, high-precision NMR tube to the appropriate height
(typically 4-5 cm).[6]

 NMR Data Acquisition:

o Acquire the NMR spectrum under appropriate conditions for quantitative analysis,
ensuring a sufficient relaxation delay.

e Data Analysis:

o Integrate the signals corresponding to known protons of both the analyte and 1-
Dodecanol-d25.

o The concentration of the analyte can be calculated using the following formula:
Concentration_analyte = (Integral_analyte / Number of protons_analyte) * (Number of
protons_IS / Integral_1S) * Concentration_IS

Visualizing Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key decision-making
processes and experimental workflows relevant to the use of 1-Dodecanol-d25.
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Caption: Workflow for selecting a commercial supplier of 1-Dodecanol-d25.
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Caption: Experimental workflow for GC-MS quantification using 1-Dodecanol-d25.

Conclusion

1-Dodecanol-d25 is an indispensable tool for researchers requiring accurate quantification of
long-chain fatty alcohols and for those investigating their metabolic pathways. Careful selection
of a commercial supplier based on documented purity and the specific requirements of the
planned experiments is crucial for obtaining reliable and reproducible results. The provided
experimental protocols offer a solid foundation for the integration of 1-Dodecanol-d25 into
various research and development workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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